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Compound of Interest

Compound Name: Sulfo-Cyanine5 DBCO

Cat. No.: B14751354

Essential Safety and Handling of Sulfo-Cyanineb5
DBCO

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents like Sulfo-Cyanine5
DBCO. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure research environment.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Sulfo-Cyanine5 DBCO is not readily available,
data from surrogate DBCO-containing compounds indicate potential hazards. The primary risks
are associated with irritation and potential toxicity. Based on the Globally Harmonized System
(GHS), the hazard classifications for similar compounds are as follows:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o

Irritation irritation

Specific target organ toxicity — H335: May cause respiratory
. Category 3 o

single exposure irritation

It is important to note that the toxicological properties of Sulfo-Cyanine5 DBCO itself have not
been thoroughly investigated, and therefore, it should be handled with appropriate caution.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical when handling Sulfo-Cyanine5 DBCO. The
following personal protective equipment should be worn at all times.

PPE Category Recommendation

) Chemical safety goggles or a face shield should
Eye Protection
be worn.[1]

Chemical-resistant gloves, such as nitrile
Hand Protection gloves, are required. Double-gloving is

recommended.[2][3]

Alab coat and closed-toe shoes are mandatory.
) [1] For larger quantities or increased splash
Body Protection ) ] ] ]
potential, a chemically resistant apron is

advised.

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to
Respiratory Protection minimize inhalation exposure. If not handled in a

fume hood, a face mask or respirator may be

necessary.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safety_Profile_of_DBCO_NHCO_PEG4_acid_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safety_Profile_of_DBCO_NHCO_PEG4_acid_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DBCO_NHCO_PEG4_acid.pdf
https://www.benchchem.com/pdf/Essential_Personal_Protective_Equipment_PPE_for_Handling_Quantacure_QTX.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_Profile_of_DBCO_NHCO_PEG4_acid_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14751354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols and Handling Procedures

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks. Sulfo-Cyanine5 DBCO
should be stored in a tightly sealed container in a dry, dark, and well-ventilated place at -20°C.

It can be transported at room temperature for up to 3 weeks. Avoid prolonged exposure to light
and ensure the product is desiccated.

Preparation for Use:

o Equilibration: Before opening, allow the vial to come to room temperature to prevent
moisture condensation.

¢ Dissolution: Sulfo-Cyanine5 DBCO has good solubility in water, DMF, and DMSO. For
biomolecule labeling, non-sulfonated cyanine dyes may require an organic co-solvent like
DMF or DMSO before being added to an aqueous buffer.

General Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

) Move the person to fresh air. If breathing is
Inhalation . ) ) i
difficult, give oxygen. Get medical attention.

) Immediately wash skin with soap and plenty of
Skin Contact )
water for at least 15 minutes.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to
extinguish. Wear a self-contained breathing apparatus for firefighting if necessary.

Disposal Plan
All waste containing Sulfo-Cyanine5 DBCO should be treated as hazardous chemical waste.

o Waste Collection: Pick up and arrange disposal without creating dust. Sweep up and shovel.
Keep in suitable, closed containers for disposal.

e Environmental Precautions: Do not let the product enter drains.

» Disposal Regulations: Dispose of contents and container in accordance with all local,
regional, national, and international regulations.
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Caption: Workflow for Safe Handling of Sulfo-Cyanine5 DBCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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